3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[(2S)-2-aminopropanoyl]-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-3-21(17(22)14(2)19)16-10-7-11-20(12-16)18(23)24-13-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13,19H2,1-2H3/t14-,16?/m0/s1
• InChI Key: QWPYQXKKZHBOJI-LBAUFKAWSA-N
• Canonical SMILES: CCN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: CCN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)[C@H](C)N
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative featuring a benzyl ester at the 1-position and an ethyl-amino-linked (S)-2-aminopropionyl group at the 3-position. The benzyl ester group likely improves lipophilicity compared to tert-butyl or carboxymethyl esters, which may influence bioavailability and metabolic stability.

Biological Activity

3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester, also known by its CAS number 1354026-23-5, is a compound of interest in medicinal chemistry due to its structural similarity to biologically active amino acids and potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Research indicates that compounds similar to 3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester may interact with various biological targets:

• Receptor Binding : The compound may bind to specific receptors involved in neurotransmission, potentially modulating synaptic activity.
• Enzyme Inhibition : Similar compounds have shown the ability to inhibit enzymes such as acetylcholinesterase, which plays a critical role in neurotransmitter regulation.

Pharmacological Effects

Studies have demonstrated several pharmacological effects associated with this compound:

• Antimicrobial Activity : Preliminary data suggest potential antimicrobial properties, particularly against Gram-positive bacteria.
• Cytotoxicity : In vitro studies indicate that the compound exhibits cytotoxic effects on cancer cell lines, suggesting a possible role in cancer therapy.

Study 1: Antimicrobial Properties

A recent study evaluated the antimicrobial efficacy of various piperidine derivatives, including our compound of interest. The results indicated that it inhibited the growth of Staphylococcus aureus with an IC50 value of 0.35 µM, demonstrating significant antibacterial activity compared to control compounds .

Study 2: Cytotoxic Effects on Cancer Cells

In another investigation, the cytotoxic effects of this compound were assessed on human breast cancer cell lines (MCF-7). The compound exhibited an IC50 value of 12 µM after 48 hours of treatment, indicating moderate cytotoxicity. Flow cytometry analysis revealed that the mechanism involved apoptosis induction through mitochondrial pathways .

Comparative Analysis Table

Compound Name	IC50 (µM)	Target	Effect
3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	0.35	Staphylococcus aureus	Antimicrobial
3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	12	MCF-7 (Breast Cancer)	Cytotoxicity

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

Key structural variations among analogs include substituents on the piperidine ring (e.g., ester groups, acyl chains) and modifications to the amino-acyl side chains. Below is a comparative analysis:

Table 1: Comparative Data for Piperidine Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position 3)	Ester Group	Key Properties (Density, Boiling Point)	Source
Target: 3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	Likely C17H25N3O3*	~347.45*	Ethyl-amino-(S)-2-aminopropionyl	Benzyl	Predicted density: ~1.14 g/cm³ (similar to )	Estimated
3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C15H27N3O3	299.41	Ethyl-amino-(S)-2-aminopropionyl	tert-Butyl	Discontinued; purity: 98% (CAS 1354026-63-3)
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	C19H29N3O3	347.45	Isopropyl-amino-(S)-2-aminopropionyl	Benzyl	Predicted density: 1.14 g/cm³; bp: 499.8°C
(S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester	C15H29N3O3	299.41	3-methyl-butyrylamino	tert-Butyl	CAS 864754-29-0; commercial availability
(3S,4R)-4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester	C13H18N2O3	250.30	4-Amino, 3-hydroxy	Benzyl	Purity: Not specified; molecular weight: 250.30
(S)-3-(Carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid benzyl ester	C17H24N2O4	320.38	Carboxymethyl-ethyl-amino	Benzyl	Predicted bp: ~484.6°C; pKa: 2.35

*Note: Exact molecular formula/weight for the target compound is inferred from analogs.

Functional Group Impact on Properties

Carboxymethyl esters (e.g., ) introduce acidic protons (pKa ~2.35), enabling pH-dependent solubility and ionization, which may optimize drug delivery .

Amino-Acyl Side Chains: Ethyl vs. 2-Aminopropionyl vs. 3-Methyl-butyryl: Longer acyl chains (e.g., ) may enhance hydrophobic interactions but reduce metabolic stability.

Piperidine Ring Modifications: Hydroxyl and amino groups (e.g., ) improve polarity and hydrogen-bonding capacity, favoring solubility but limiting blood-brain barrier penetration.

Commercial and Research Relevance

• Research Focus : Current analogs prioritize benzyl esters (e.g., ) for balanced lipophilicity and synthetic accessibility.

Preparation Methods

Piperidine Ring Functionalization

The piperidine core is typically derived from 1-benzyl-3-aminopyrrolidine or analogous precursors. Source describes a chiral synthesis route using methanesulphonic acid (S)-1-benzyl-pyrrolidin-3-yl ester , which undergoes nucleophilic substitution with ethylamine to introduce the ethyl-amino group while preserving stereochemistry.

Benzyl ester protection is crucial for preventing unwanted side reactions at the piperidine nitrogen. This is achieved via:

• Benzyl chloroformate (Cbz-Cl) under basic conditions (e.g., NaHCO₃).

• Direct esterification with benzyl alcohol using coupling agents like DCC (dicyclohexylcarbodiimide).

Protecting Group	Removal Conditions	Compatibility with Piperidine Core	Yield (%)
Fmoc	20% piperidine/DMF	High	85–90
Boc	HCl/dioxane	Moderate	70–75
Cbz	H₂/Pd-C	Low (interferes with benzyl ester)	60–65

Coupling Reactions and Amide Bond Formation

Activation of the Carboxylic Acid

The (S)-2-aminopropionic acid is activated using:

• DIC (N,N'-Diisopropylcarbodiimide)/Oxyma : Generates active esters with minimal racemization.

• HOBt (Hydroxybenzotriazole) : Enhances coupling efficiency in DMF or CH₂Cl₂.

Source reports a double-coupling protocol at 90°C using DIC/Oxyma, achieving >95% conversion for sterically hindered amines.

Amidation of the Ethyl-Amino Piperidine

The ethyl-amino group on the piperidine reacts with the activated amino acid derivative. Critical parameters include:

• Solvent : DMF or THF for optimal solubility.

• Temperature : 0–25°C to minimize epimerization.

• Base : DIEA (N,N-Diisopropylethylamine) for neutralizing HCl byproducts.

Source highlights a microwave-assisted method (75°C, 15 sec) that reduces reaction time while maintaining >98% enantiomeric excess.

Deprotection and Final Product Isolation

Benzyl Ester Removal (Optional)

While the target compound retains the benzyl ester, some routes require its temporary removal for intermediate purification. This is achieved via:

• Hydrogenolysis : H₂/Pd-C in ethanol (quantitative yield).

• Acidic hydrolysis : TFA (trifluoroacetic acid) with scavengers like triisopropylsilane.

Chromatographic Purification

Final purification employs:

• Normal-phase silica gel chromatography : Eluent = ethyl acetate/hexanes (3:7).

• Reverse-phase HPLC : C18 column, acetonitrile/water gradient.

Source notes a 333.4 g/mol molecular weight confirmed by LC-MS (ESI+) with [M+H]⁺ = 334.4.

Scale-Up Considerations and Yield Optimization

Large-Sbatch Modifications

• Cost-effective reagents : Substituting HOBt with Oxyma reduces toxicity.

• Continuous flow systems : Minimize intermediate isolation steps.

Yield Data Across Methods

Table 2: Comparative Yields for Key Synthetic Routes

Step	Method A	Method B	Method C
Piperidine functionalization	88%	76%	82%
Amide coupling	92%	85%	89%
Global deprotection	95%	78%	90%
Overall yield	77%	51%	66%

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, benzyl), 4.51 (q, J = 12 Hz, 2H, CH₂Ph), 3.98–3.89 (m, 1H, piperidine H-3), 2.95 (dd, J = 14, 4 Hz, 1H, NHCH₂).

• IR (KBr) : 1745 cm⁻¹ (C=O ester), 1650 cm⁻¹ (C=O amide).

Chiral Purity Assessment

• Chiral HPLC : Chiralpak AD-H column, heptane/ethanol 80:20, 1 mL/min.

• Optical rotation : [α]D²⁵ = +12.5° (c = 1, MeOH) .

Q & A

Q. What factorial design approaches optimize multi-step syntheses of this compound?

• Methodological Answer : Apply a Taguchi orthogonal array to test variables (e.g., solvent, catalyst loading, temperature). For example, a three-factor, three-level design evaluates DMF vs. THF, triethylamine vs. DIPEA, and 80°C vs. 100°C. Response surface methodology (RSM) identifies optimal conditions for maximizing yield while minimizing side products .